Cas no 1023835-51-9 (2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one)
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-BROMOPHENYL)-1-(3-FLUOROPHENYL)-6-METHYL-5,6,7-TRIHYDROINDOL-4-ONE
- 2-(4-bromophenyl)-1-(3-fluorophenyl)-6-methyl-6,7-dihydro-5H-indol-4-one
- 2-(4-bromophenyl)-1-(3-fluorophenyl)-6-methyl-4,5,6,7-tetrahydro-1H-indol-4-one
- 2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one
-
- MDL: MFCD03839694
- Inchi: 1S/C21H17BrFNO/c1-13-9-20-18(21(25)10-13)12-19(14-5-7-15(22)8-6-14)24(20)17-4-2-3-16(23)11-17/h2-8,11-13H,9-10H2,1H3
- InChI Key: SFVMKSIWGISEFV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CC2C(CC(C)CC=2N1C1C=CC=C(C=1)F)=O
Computed Properties
- Exact Mass: 397.048
- Monoisotopic Mass: 397.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB164206-1 g |
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one |
1023835-51-9 | 1g |
€259.10 | 2022-03-05 | ||
| abcr | AB164206-5 g |
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one |
1023835-51-9 | 5g |
€448.10 | 2022-03-05 | ||
| abcr | AB164206-10 g |
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one |
1023835-51-9 | 10g |
€567.50 | 2022-03-05 | ||
| abcr | AB164206-1g |
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one; . |
1023835-51-9 | 1g |
€211.30 | 2024-04-21 | ||
| abcr | AB164206-5g |
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one; . |
1023835-51-9 | 5g |
€377.50 | 2024-04-21 | ||
| abcr | AB164206-10g |
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one; . |
1023835-51-9 | 10g |
€482.50 | 2024-04-21 |
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one
Comprehensive Overview of 2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one (CAS No. 1023835-51-9)
2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one (CAS No. 1023835-51-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The compound belongs to the class of trihydroindol-4-one derivatives, which are known for their diverse biological activities and utility in drug discovery. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring kinase inhibitors, neuroprotective agents, and fluorescence probes.
The compound's name reflects its complex structure: a bromophenyl group at the 2-position, a fluorophenyl group at the 1-position, and a methyl substituent on the trihydroindole core. This combination of halogenated aromatic rings and a partially saturated indole scaffold contributes to its distinct physicochemical properties, such as moderate lipophilicity and stability under physiological conditions. Researchers often search for "CAS 1023835-51-9 solubility" or "2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one synthesis" to understand its practical handling and synthetic routes.
In the context of current scientific trends, this compound aligns with the growing demand for small-molecule modulators of protein-protein interactions (PPIs). Its structural motifs resemble those found in ATP-competitive inhibitors, making it a candidate for targeting dysregulated signaling pathways in oncology and inflammatory diseases. Recent publications have highlighted its potential as a scaffold for medicinal chemistry optimization, particularly in the design of selective kinase inhibitors. Queries like "1023835-51-9 biological activity" and "fluorophenyl indole derivatives in drug discovery" frequently appear in academic literature searches.
From a synthetic chemistry perspective, the preparation of 2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one typically involves multi-step organic transformations, including Palladium-catalyzed cross-coupling reactions and cyclization strategies. The presence of both bromine and fluorine atoms offers opportunities for further functionalization, a feature that attracts researchers investigating "halogenated heterocycles" and "structure-activity relationships (SAR)." Analytical characterization of this compound often employs LC-MS, NMR spectroscopy, and X-ray crystallography to confirm purity and structural integrity.
Environmental and safety considerations for CAS 1023835-51-9 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are recommended during its manipulation. The scientific community increasingly searches for "green chemistry approaches for indole derivatives" and "biodegradability of halogenated pharmaceuticals," reflecting broader concerns about sustainable research practices.
In materials science, the π-conjugated system of this compound has sparked interest for applications in organic electronics and luminescent materials. Its electron-withdrawing and -donating substituents create a polarized electronic structure that could be exploited in OLEDs or sensors. Recent patents have explored similar structures for "organic semiconductor materials," a trending topic in renewable energy technologies.
The commercial availability of 2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one through specialty chemical suppliers has facilitated its adoption in various research programs. Product listings often highlight its use as a "building block for drug discovery" or "pharmacophore model compound." Researchers frequently compare its properties with related indole-4-one derivatives when designing new molecular entities, as evidenced by search trends for "indole-based drug design 2024" and "emerging heterocyclic scaffolds."
Future research directions for this compound may explore its crystallographic packing behavior, polymorphism, and formulation strategies—topics gaining traction in pharmaceutical development. As computational methods advance, in silico studies of its molecular docking potential and ADMET properties could provide valuable insights. The compound's versatility ensures its continued relevance in addressing contemporary challenges in precision medicine and functional materials.
1023835-51-9 (2-(4-Bromophenyl)-1-(3-fluorophenyl)-6-methyl-5,6,7-trihydroindol-4-one) Related Products
- 125995-03-1(Atorvastatin lactone)
- 132659-89-3(3-((Dimethylamino)methyl)-9-methyl-2,3-dihydro-1H-carbazol-4(9H)-one)
- 153139-56-1(3-[(Dimethylamino)methyl]-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one)
- 83-18-1(2,5-dimethyl-1-phenyl-pyrrole-3-carbaldehyde)
- 134523-00-5(Atorvastatin)
- 3652-61-7(Ethyl 2-methyl-1,5-diphenylpyrrole-3-carboxylate)
- 35308-68-0(2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one)
- 53597-27-6(5-(4,5-Dihydro-2-phenyl-3H-benzeindol-3-yl)-salicylic acid)
- 110862-48-1(Atorvastatin)
- 27387-31-1(1,2,3,9-Tetrahydro-9-methyl-4H-carbazol-4-one)